Cas no 24922-01-8 (Ethyl 3-cyclobutyl-3-oxopropanoate)

• Product Name: Ethyl 3-cyclobutyl-3-oxopropanoate
• CAS No: 24922-01-8
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD06410651
• CID: 254227
• PubChem ID: 21846412
• Update Time: 2025-05-25

Ethyl 3-cyclobutyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyclobutyl-3-oxopropanoate
• 3-cyclobutyl-3-oxo-propionic acid ethyl ester
• Cyclobutanepropanoicacid, b-oxo-, ethyl ester
• Ethyl 3-cyclobutyl-3-oxopropanoate
• 3-Cyclobutyl-3-oxo-propionsaeure-aethylester
• ethyl 3-cyclobutyl-3-oxopropionate
• ETHYL-3-CYCLOBUTYLOXOPROPIONATE
• ethyl3-cyclobutyl-3-oxopropanoate
• HYHZQZSNOAJEPU-UHFFFAOYSA-N
• Ethyl 3-Cyclobutyl-3-oxo-propionate
• 1929AB
• Ethyl 3-(cyclobutyl)-3-oxopropanoate
• CM10394
• AB24797
• TRA0051685
• OR451071
• BC650561
• SY005174
• AB1000377
• AX8086369
• ST24046950
• Cyclobutan
• FT-0693319
• DTXSID20618742
• CS-0104189
• AKOS005256271
• MFCD06410651
• EN300-100813
• AMY351
• F1967-2551
• SCHEMBL2005270
• CS-11090
• Cyclobutanepropanoic acid, beta-oxo-, ethyl ester
• 24922-01-8
• ZAA92201
• Ethyl 3-cyclobutyl-3-oxopropionate;Ethyl-3-cyclobutyloxopropionate;
• DB-013070

• MDL： MFCD06410651
• Inchi： 1S/C9H14O3/c1-2-12-9(11)6-8(10)7-4-3-5-7/h7H,2-6H2,1H3
• InChI Key： HYHZQZSNOAJEPU-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)C1CCC1

Computed Properties

• Exact Mass: 170.09400
• Monoisotopic Mass: 170.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.096±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 112-115 ºC (19 Torr)
• Flash Point: 95.7±19.9 ºC,
• Refractive Index: 1.47
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• PSA: 43.37000
• LogP: 1.30880

Additional information on Ethyl 3-cyclobutyl-3-oxopropanoate

Comprehensive Overview of Ethyl 3-cyclobutyl-3-oxopropanoate (CAS No. 24922-01-8): Properties, Applications, and Industry Insights

Ethyl 3-cyclobutyl-3-oxopropanoate (CAS No. 24922-01-8) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features. This β-keto ester derivative, characterized by a cyclobutyl ring and an ethyl ester group, serves as a versatile building block in synthetic chemistry. Its molecular formula C₉H₁₄O₃ and moderate polarity make it valuable for designing complex molecules, particularly in drug discovery programs targeting cyclic scaffolds.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for Ethyl 3-cyclobutyl-3-oxopropanoate. Researchers are exploring catalytic methods to improve atom economy, addressing frequent search queries like "sustainable synthesis of cyclobutyl derivatives" and "microwave-assisted preparation of β-keto esters." The compound's keto-enol tautomerism also makes it a subject of computational chemistry studies, with AI-driven molecular modeling platforms frequently analyzing its conformational stability.

In pharmaceutical applications, the cyclobutyl moiety of CAS 24922-01-8 attracts attention for its bioisosteric potential. Drug developers value this scaffold for modifying pharmacokinetic properties, as evidenced by growing searches for "cyclobutyl-containing FDA-approved drugs" and "steric effects of four-membered rings." The compound's ethyl ester group further enhances its utility as a prodrug candidate, aligning with industry demand for improved drug delivery systems.

Analytical characterization of Ethyl 3-cyclobutyl-3-oxopropanoate typically involves GC-MS, ¹H/¹³C NMR, and IR spectroscopy. The compound's spectral fingerprints are often discussed in educational contexts, with common search terms including "NMR peaks of β-keto esters" and "differentiation of cyclic keto esters." Its physical properties – including boiling point (230-232°C at 760 mmHg) and density (1.08 g/cm³) – make it suitable for various purification techniques, a topic frequently explored in process chemistry forums.

The material science sector has begun investigating CAS 24922-01-8 for polymer modification applications. Its ability to introduce rigid cyclobutyl units into polymer chains responds to search trends like "high-performance polymer additives" and "thermal stability enhancers for resins." These developments coincide with increased interest in advanced materials for 3D printing and aerospace applications, where such structural motifs can improve mechanical properties.

Quality control protocols for Ethyl 3-cyclobutyl-3-oxopropanoate emphasize HPLC purity analysis (>98% typically required), with industry professionals frequently searching for "column selection for keto ester analysis" and "storage conditions for sensitive esters." Proper handling under inert atmosphere extends shelf life, addressing common concerns about ester hydrolysis – a trending topic in chemical storage optimization discussions.

Emerging research explores enzymatic transformations of 24922-01-8, particularly using lipases for chiral resolution. This aligns with biotechnology trends and frequent queries about "biocatalysis in fine chemical synthesis." The compound's potential in asymmetric synthesis makes it relevant to discussions of "chiral auxiliaries" and "stereoselective C-C bond formation," reflecting current academic interests in sustainable catalysis.

Regulatory aspects of Ethyl 3-cyclobutyl-3-oxopropanoate comply with major chemical inventories (REACH, TSCA), with safety data emphasizing standard organic compound precautions. Industry professionals often search for "handling guidelines for non-hazardous esters" and "waste disposal methods for keto derivatives," indicating growing awareness of responsible chemical management practices.

Future prospects for CAS 24922-01-8 include expanded applications in medicinal chemistry and materials science. With increasing patent activity around cyclobutane derivatives (evidenced by rising searches for "cyclobutyl patent landscape"), this compound represents an important intermediate in developing next-generation therapeutics and advanced materials, particularly in fields addressing modern healthcare and technology challenges.